Cas no 941941-43-1 (2-(4-fluorophenyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide)

• Product Name: 2-(4-fluorophenyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide
• CAS No: 941941-43-1
• MF: C₁₇H₁₄FN₃O₃
• MW: 327.309767246246
• CID: 5500569
• Update Time: 2025-05-23

2-(4-fluorophenyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide
• 2-(4-fluorophenyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide

• Inchi： 1S/C17H14FN3O3/c1-23-14-5-3-2-4-13(14)16-20-21-17(24-16)19-15(22)10-11-6-8-12(18)9-7-11/h2-9H,10H2,1H3,(H,19,21,22)
• InChI Key： IPZBJILMITYFAZ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2OC)O1)(=O)CC1=CC=C(F)C=C1

Additional information on 2-(4-fluorophenyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide

Recent Advances in the Study of 2-(4-fluorophenyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide (CAS: 941941-43-1)

The compound 2-(4-fluorophenyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide (CAS: 941941-43-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique 1,3,4-oxadiazole core, has been the subject of several studies aimed at exploring its potential therapeutic applications. The presence of both fluorophenyl and methoxyphenyl moieties suggests a promising pharmacological profile, particularly in the context of targeting specific enzymes or receptors involved in disease pathways.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential use in vivo.

In terms of biological activity, preliminary investigations have revealed that 2-(4-fluorophenyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide exhibits inhibitory effects against certain kinases implicated in inflammatory and oncogenic processes. Specifically, in vitro assays demonstrated significant inhibition of the JAK-STAT pathway, suggesting potential applications in autoimmune diseases and certain cancers. These findings were further corroborated by molecular docking studies, which identified key interactions between the compound and the ATP-binding site of JAK2.

Another area of interest is the compound's potential as an antimicrobial agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this molecule showed moderate to strong activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, although further studies are needed to elucidate the precise molecular targets.

Despite these promising results, challenges remain in the development of 2-(4-fluorophenyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide as a therapeutic agent. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed in future research. Ongoing studies are exploring structural modifications to improve these properties, with a particular focus on enhancing selectivity and reducing toxicity.

In conclusion, the compound 2-(4-fluorophenyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide represents a promising scaffold for the development of novel therapeutics. Its diverse biological activities and potential for structural optimization make it a valuable candidate for further investigation. Future research should prioritize in vivo studies to validate its efficacy and safety, as well as explore its potential in combination therapies.